Cas no 1805993-34-3 (Methyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-6-acetate)

• Product Name: Methyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-6-acetate
• CAS No: 1805993-34-3
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4869608
• Update Time: 2025-10-29

Methyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-6-acetate

• Inchi： 1S/C9H7ClF3NO2/c1-16-6(15)3-4-2-5(10)7(8(11)12)9(13)14-4/h2,8H,3H2,1H3
• InChI Key： NMEUIWBRUODIPS-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)OC)=NC(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-6-acetate

Methyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-6-acetate: A Comprehensive Overview

Methyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-6-acetate, with the CAS number 1805993-34-3, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and material science. This compound is notable for its unique structure, which combines a pyridine ring with various substituents, including chlorine, fluorine, and difluoromethyl groups. The presence of these groups imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

The chemical structure of Methyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-6-acetate is characterized by a pyridine ring system with substituents at positions 2, 4, and 6. At position 2, there is a fluorine atom; at position 4, a chlorine atom; and at position 6, an acetate group attached to a methyl ester. Additionally, at position 3 of the pyridine ring, there is a difluoromethyl group (-CHF₂). This combination of substituents creates a molecule with high chemical reactivity and selectivity, making it suitable for various synthetic pathways and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds. The presence of halogen atoms (chlorine and fluorine) in the molecule enhances its ability to participate in nucleophilic aromatic substitution reactions, which are critical in drug discovery. Furthermore, the difluoromethyl group adds an additional layer of complexity to the molecule's reactivity, enabling it to serve as a versatile building block in organic synthesis.

From an environmental perspective, understanding the degradation pathways of Methyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-6-acetate is crucial for assessing its impact on ecosystems. Recent research has focused on its biodegradation under various conditions, including aerobic and anaerobic environments. Results indicate that the compound undergoes slow degradation due to its stable aromatic ring system and halogen substituents. However, under specific microbial conditions or enzymatic catalysis, faster degradation can be achieved. These findings are essential for ensuring safe handling and disposal practices in industrial settings.

In terms of synthesis methods, several approaches have been reported for the preparation of Methyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-6-acetate. One common method involves the Friedel-Crafts acylation reaction on pyridine derivatives. This approach allows for precise control over the substitution pattern on the pyridine ring. Another method utilizes nucleophilic aromatic substitution by introducing halogen atoms at specific positions. These synthetic routes highlight the versatility of this compound as a starting material for further functionalization.

The application potential of this compound extends beyond traditional chemistry into emerging fields such as nanotechnology and green chemistry. For example, researchers have investigated its use as a precursor for synthesizing fluorescent materials with tailored optical properties. The presence of electron-withdrawing groups like chlorine and fluorine enhances the fluorescence quantum yield of these materials, making them suitable for applications in sensing and imaging technologies.

In conclusion, Methyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-6-acetate (CAS No: 1805993-34-3) is a multifaceted compound with significant implications across various scientific domains. Its unique chemical structure enables diverse applications in organic synthesis, material science, and environmental chemistry. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing technological innovations while maintaining sustainability.